Cas no 340177-28-8 ((5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 340177-28-8
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 5447080
• Update Time: 2025-06-29

(5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-(diethylamino)benzylidene]-2-(1-pyrrolidinyl)-1,3-thiazol-4(5H)-one
• 4(5H)-Thiazolone, 5-[[4-(diethylamino)phenyl]methylene]-2-(1-pyrrolidinyl)-
• (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C18H23N3OS/c1-3-20(4-2)15-9-7-14(8-10-15)13-16-17(22)19-18(23-16)21-11-5-6-12-21/h7-10,13H,3-6,11-12H2,1-2H3
• InChI Key： GJNLKGYKJRCXFP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(N(CC)CC)C=C2)C(=O)N=C1N1CCCC1

Additional information on (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

The Comprehensive Overview of (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS No 340177-28-8)

The compound (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS No 340177-28-8) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their versatility in organic synthesis and their role as intermediates in drug development. The CAS registry number 340177-28-8 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of this compound is characterized by a thiazolidinone ring system, which serves as a central scaffold. The (5E) configuration indicates the geometric isomerism at the double bond within the molecule. The substituents on the thiazolidinone ring include a diethylamino phenylmethylidene group and a pyrrolidinyl group. These substituents contribute to the molecule's unique chemical properties, such as its ability to act as a ligand in metal complexes or as an inhibitor in enzymatic reactions.

Recent studies have highlighted the potential of thiazolidinones like (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one in the field of medicinal chemistry. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. The presence of the diethylamino group enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound. Such advancements in synthetic methodology are crucial for scaling up production and ensuring consistent quality for downstream applications.

The pharmacological evaluation of (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one has revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit selective activity against specific targets, making it a valuable tool in drug discovery programs. Furthermore, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as bioavailability and half-life.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe use and disposal. Recent research has focused on assessing its biodegradability under various conditions, with findings indicating that it undergoes microbial degradation under aerobic conditions. This information is critical for regulatory compliance and sustainable chemical management practices.

In conclusion, (5E)-5-{4-(diethylamino)phenylmethylidene}-2-(pyrrolidin-1-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS No 340177-28-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.